Cas no 1804341-54-5 (6-Hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile)
6-Hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 6-Hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile
-
- Inchi: 1S/C9H4F6N2O2/c10-8(11,12)7-4(1-2-16)17-6(18)3-5(7)19-9(13,14)15/h3H,1H2,(H,17,18)
- InChI Key: DLZCFELHQQZSMS-UHFFFAOYSA-N
- SMILES: FC(C1C(=CC(NC=1CC#N)=O)OC(F)(F)F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 505
- XLogP3: 1.2
- Topological Polar Surface Area: 62.1
6-Hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029094768-1g |
6-Hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile |
1804341-54-5 | 97% | 1g |
$1,564.50 | 2022-04-02 |
6-Hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on 6-Hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile
Introduction to 6-Hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile (CAS No. 1804341-54-5)
6-Hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile, identified by its CAS number 1804341-54-5, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and pharmaceutical applications. The structural features of this molecule, particularly the presence of hydroxyl, trifluoromethoxy, and trifluoromethyl substituents, contribute to its unique chemical properties and potential therapeutic benefits.
The 6-hydroxy group introduces a polar hydroxyl moiety, which can participate in hydrogen bonding interactions, enhancing the compound's solubility in polar solvents and its binding affinity to biological targets. On the other hand, the two trifluoromethyl groups and the trifluoromethoxy group introduce electron-withdrawing effects, which can modulate the electronic properties of the pyridine ring. These substituents are particularly interesting because they are known to influence metabolic stability, lipophilicity, and overall pharmacokinetic profiles of drug candidates.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to better understand the interactions between this compound and biological targets. Studies have suggested that the structural motifs present in 6-hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile may be conducive to binding with enzymes and receptors involved in various disease pathways. For instance, preliminary computational studies indicate that this compound could interact with proteins involved in inflammatory responses and signal transduction pathways, making it a promising candidate for further exploration in drug discovery.
In the realm of medicinal chemistry, the synthesis of derivatives of 6-hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile has been a focus of several research groups. The introduction of different functional groups or modifications at various positions on the pyridine ring can lead to compounds with enhanced potency, selectivity, or improved pharmacokinetic properties. For example, modifications at the 2-acetonitrile position could alter the compound's metabolic stability or its ability to cross biological membranes. Such structural diversification is a cornerstone of modern drug design strategies aimed at developing novel therapeutic agents.
The pharmaceutical industry has shown particular interest in heterocyclic compounds due to their wide range of biological activities. Pyridine derivatives are known for their roles in treating conditions such as cancer, infectious diseases, and neurological disorders. The unique combination of substituents in 6-hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile makes it an attractive scaffold for developing new drugs. Researchers are exploring its potential as an intermediate in synthesizing more complex molecules or as a lead compound for further optimization.
One area where this compound shows promise is in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in diseases such as cancer. The ability of 6-hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile to interact with kinase active sites has been hypothesized based on its structural features. Further experimental validation through enzyme inhibition assays could provide valuable insights into its potential as a kinase inhibitor or as a component in combinatorial therapies targeting multiple kinases simultaneously.
Another emerging application of this compound is in the field of antiviral research. Viruses often rely on host cell machinery for replication, and targeting viral enzymes or proteins can be an effective strategy for antiviral drugs. The structural complexity of 6-hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile suggests that it may be capable of interfering with viral replication processes by inhibiting key viral enzymes or modulating host cell responses to viral infections. Preliminary studies have explored its interactions with viral proteases and polymerases, indicating potential antiviral activity against certain pathogens.
The synthesis of 6-hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques such as cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed transformations are commonly employed in its preparation. The use of fluorinated substituents adds an extra layer of complexity to the synthesis due to their sensitivity to certain reaction conditions and their influence on reaction outcomes.
In conclusion, 6-Hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile (CAS No. 1804341-54-5) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for developing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications and synthetic strategies for this molecule, highlighting its importance in modern drug discovery efforts.
1804341-54-5 (6-Hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)